Cas no 1326814-32-7 (2-(m-tolylmethyl)isothiourea;hydrobromide)

• Product Name: 2-(m-tolylmethyl)isothiourea;hydrobromide
• CAS No: 1326814-32-7
• MF: C₉H₁₃BrN₂S
• MW: 261.181919813156
• MDL: MFCD19706682
• CID: 4694805
• PubChem ID: 75360627
• Update Time: 2024-11-06

2-(m-tolylmethyl)isothiourea;hydrobromide Chemical and Physical Properties

Names and Identifiers

• {[(3-Methylphenyl)methyl]sulfanyl}methanimidamide hydrobromide
• 2-(m-tolylmethyl)isothiourea;hydrobromide
• MFCD19706682
• 3-METHYLBENZYL CARBAMIMIDOTHIOATE HYDROBROMIDE
• F89463
• SY344279
• S-3-Methylbenzylisothiourea Hydrobromide
• 1326814-32-7
• 2-(m-tolylmethyl)isothiourea hydrobromide
• (3-methylphenyl)methyl carbamimidothioate;hydrobromide
• PS-18958

• MDL： MFCD19706682
• Inchi： 1S/C9H12N2S.BrH/c1-7-3-2-4-8(5-7)6-12-9(10)11;/h2-5H,6H2,1H3,(H3,10,11);1H
• InChI Key： RFSISZUZFKKYAH-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 259.99828g/mol
• Monoisotopic Mass: 259.99828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2